Cas no 77059-12-2 (Hyo-desoxycholsaeure)

Hyo-desoxycholsaeure structure
Hyo-desoxycholsaeure structure
Product Name:Hyo-desoxycholsaeure
CAS No:77059-12-2
MF:C24H40O4
MW:392.572008132935
CID:2008945
Update Time:2025-03-10

Hyo-desoxycholsaeure Chemical and Physical Properties

Names and Identifiers

    • Hyo-desoxycholsaeure
    • Cholan-24-oic acid, 3,6-dihydroxy-, (3α,5α,6α)- (9CI)
    • Inchi: 1S/C24H40O4/c1-14(4-7-22(27)28)17-5-6-18-16-13-21(26)20-12-15(25)8-10-24(20,3)19(16)9-11-23(17,18)2/h14-21,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15-,16+,17-,18+,19+,20-,21+,23-,24-/m1/s1
    • InChI Key: DGABKXLVXPYZII-QQBNODFASA-N
    • SMILES: [C@H]1(O)C[C@@]2([H])[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@H](C)CCC(O)=O)CC3)C[C@@H]2O

Experimental Properties

  • Density: 1.128±0.06 g/cm3(Predicted)
  • Melting Point: 280 °C
  • Boiling Point: 547.1±25.0 °C(Predicted)
  • pka: 4.76±0.10(Predicted)
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